Cas no 332885-99-1 (N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide)

• Product Name: N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide
• CAS No: 332885-99-1
• MF: C₂₀H₁₂ClNO₄S
• MW: 397.831583023071
• CID: 6340497
• PubChem ID: 2839018
• Update Time: 2025-10-25

N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide
• N-(4-chlorophenyl)-9,10-dioxoanthracene-2-sulfonamide
• 2-{[(4-chlorophenyl)amino]sulfonyl}anthracene-9,10-dione
• AB00674294-01
• AKOS000520683
• 332885-99-1
• F1414-0291

• Inchi： 1S/C20H12ClNO4S/c21-12-5-7-13(8-6-12)22-27(25,26)14-9-10-17-18(11-14)20(24)16-4-2-1-3-15(16)19(17)23/h1-11,22H
• InChI Key： ZOFWDZIWSFGHMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1=CC=C2C(C3C=CC=CC=3C(C2=C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 397.0175567g/mol
• Monoisotopic Mass: 397.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide

N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide (CAS No. 332885-99-1): A Comprehensive Overview

N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide (CAS No. 332885-99-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group and a dihydroanthracene core with a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide can be represented as follows: C₂₀H₁₃ClNO₄S. The presence of the dihydroanthracene core and the sulfonamide group imparts this compound with a high degree of molecular rigidity and polarity, which are crucial for its interactions with biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide has also been investigated for its potential anticancer effects. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

The structural features of N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide, particularly the presence of the sulfonamide group and the dihydroanthracene core, contribute to its ability to interact with specific protein targets. For instance, studies have shown that this compound can bind to and inhibit the activity of certain kinases involved in cancer progression. This binding affinity is thought to be due to the high degree of molecular rigidity provided by the dihydroanthracene core and the polar nature of the sulfonamide group.

In addition to its therapeutic potential, N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide has also been studied for its physicochemical properties. These properties are essential for understanding its behavior in biological systems and for optimizing its formulation as a pharmaceutical product. For example, solubility studies have shown that this compound exhibits moderate solubility in water but can be significantly enhanced through the use of solubilizing agents or by modifying its chemical structure.

The stability of N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide under various conditions is another important aspect that has been investigated. Research has demonstrated that this compound is stable under standard storage conditions but may undergo degradation when exposed to high temperatures or strong acids or bases. This information is crucial for ensuring the long-term stability and efficacy of formulations containing this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N-(4-chlorophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide (CAS No. 332885-99-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.